86-56-6

N,N-Dimethyl-1-naphthylamine

In Stock

• CAS RN:
• 86-56-6

• Formula:
• C12H13N

• InChI:
• InChI=1S/C12H13N/c1-13(2)12-9-5-7-10-6-3-4-8-11(10)12/h3-9H,1-2H3

• InChIKey:
• AJUXDFHPVZQOGF-UHFFFAOYSA-N

• N,N-Dimethyl-1-naphthylamine, also known as N,N-Dimethyl-1-naphthylamine, is a useful research compound. Its molecular formula is C12H13N and its molecular weight is 171.24 g/mol. The purity is usually 95%.

1-(2-cyanoethyl)-1-methylurea

In Stock

• CAS RN:
• 686-56-6

• Formula:
• C5H9N3O

• 1-(2-cyanoethyl)-1-methylurea is a useful research compound. Its molecular formula is C5H9N3O and its molecular weight is 127.1. The purity is usually 95%.

Cotinine

In Stock

• CAS RN:
• 486-56-6

• Formula:
• C10H12N2O

• InChI:
• InChI=1S/C10H12N2O/c1-12-9(4-5-10(12)13)8-3-2-6-11-7-8/h2-3,6-7,9H,4-5H2,1H3/t9-/m0/s1

• InChIKey:
• UIKROCXWUNQSPJ-VIFPVBQESA-N

• Cotinine is a minor alkaloid found in tobacco plants and is a major metabolite of nicotine. It has a long pharmacological half-life (15-19 hours) compared to that of nicotine (2-3 hours) and is often used as a biomarker to detect tobacco use. Cotinine binds nicotinic- and muscarinic-type acetylcholine receptors with minimal receptor desensitization and demonstrates antipsychotic drug-like properties in behavioral models, neuroprotective properties in neurodegenerative disease models, and enhances attention in a delayed matching-to-sample task.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  An analytical reference standard of the major urinary metabolite of nicotine. Not only is cotinine a biomarker for use...

3,4-Dimethylpyrrolidine ethanol

In Stock

• CAS RN:
• 63886-56-6

• Formula:
• C8H17NO

• InChI:
• InChI=1S/C8H17NO/c1-7-5-9(3-4-10)6-8(7)2/h7-8,10H,3-6H2,1-2H3

• InChIKey:
• QWLXIIXHTIUNAM-UHFFFAOYSA-N

• 3,4-Dimethylpyrrolidine ethanol is a useful research compound. Its molecular formula is C8H17NO and its molecular weight is 143.23 g/mol. The purity is usually 95%.

2,3'-Dichloroacetophenone

In Stock

• CAS RN:
• 21886-56-6

• Formula:
• C8H6Cl2O

• InChI:
• InChI=1S/C8H6Cl2O/c9-5-8(11)6-2-1-3-7(10)4-6/h1-4H,5H2

• InChIKey:
• AVUVSYIYUADCKE-UHFFFAOYSA-N

• 2,3'-Dichloroacetophenone is a useful research compound. Its molecular formula is C8H6Cl2O and its molecular weight is 189.04 g/mol. The purity is usually 95%.

N-(3,4-dimethoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

In Stock

• CAS RN:
• 393786-56-6

• Formula:
• C19H17N5O2

• InChI:
• InChI=1S/C19H17N5O2/c1-25-16-9-8-13(10-17(16)26-2)23-18-15-11-22-24(19(15)21-12-20-18)14-6-4-3-5-7-14/h3-12H,1-2H3,(H,20,21,23)

• InChIKey:
• SVPSNQWRKXCHNQ-UHFFFAOYSA-N

• N-(3,4-dimethoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C19H17N5O2 and its molecular weight is 347.378. The purity is usually 95%.

8-(2-Methoxyphenyl)-8-oxooctanenitrile

In Stock

• CAS RN:
• 898786-56-6

• Formula:
• C15H19NO2

• InChI:
• InChI=1S/C15H19NO2/c1-18-15-11-7-6-9-13(15)14(17)10-5-3-2-4-8-12-16/h6-7,9,11H,2-5,8,10H2,1H3

• InChIKey:
• CQVDKTGVVVRJIR-UHFFFAOYSA-N

• 8-(2-Methoxyphenyl)-8-oxooctanenitrile is a useful research compound. Its molecular formula is C15H19NO2 and its molecular weight is 245.32 g/mol. The purity is usually 95%.

2-(5-Bromo-2-fluorophenyl)-2-methyl-1-((2-nitrophenyl)sulfonyl)aziridine

In Stock

• CAS RN:
• 1386986-56-6

• Formula:
• C15H12BrFN2O4S

• InChI:
• InChI=1S/C15H12BrFN2O4S/c1-15(11-8-10(16)6-7-12(11)17)9-18(15)24(22,23)14-5-3-2-4-13(14)19(20)21/h2-8H,9H2,1H3

• InChIKey:
• SNKQRPPDQBLFKA-UHFFFAOYSA-N

• 2-(5-Bromo-2-fluorophenyl)-2-methyl-1-((2-nitrophenyl)sulfonyl)aziridine is a useful research compound. Its molecular formula is C15H12BrFN2O4S and its molecular weight is 415.23. The purity is usually 95%.

N-Ethyl-N-[2-[furan-2-ylmethyl(methyl)amino]-2-oxoethyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2324286-56-6

• Formula:
• C13H18N2O3

• InChI:
• InChI=1S/C13H18N2O3/c1-4-12(16)15(5-2)10-13(17)14(3)9-11-7-6-8-18-11/h4,6-8H,1,5,9-10H2,2-3H3

• InChIKey:
• AXDIFPDCDGIDQW-UHFFFAOYSA-N

• N-Ethyl-N-[2-[furan-2-ylmethyl(methyl)amino]-2-oxoethyl]prop-2-enamide is a useful research compound. Its molecular formula is C13H18N2O3 and its molecular weight is 250.298. The purity is usually 95%.

(3-Aminopiperidin-1-yl)(2-(methylthio)phenyl)methanone

In Stock

• CAS RN:
• 1488986-56-6

• Formula:
• C13H18N2OS

• InChI:
• InChI=1S/C13H18N2OS/c1-17-12-7-3-2-6-11(12)13(16)15-8-4-5-10(14)9-15/h2-3,6-7,10H,4-5,8-9,14H2,1H3

• InChIKey:
• PNICTSBSTXDCOI-UHFFFAOYSA-N

• (3-Aminopiperidin-1-yl)(2-(methylthio)phenyl)methanone is a useful research compound. Its molecular formula is C13H18N2OS and its molecular weight is 250.36 g/mol. The purity is usually 95%.

4-Methoxy-2-[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]pyrimidine

Usually In Stock

• CAS RN:
• 2379986-56-6

• Formula:
• C15H19N5O2

• InChI:
• InChI=1S/C15H19N5O2/c1-21-13-5-8-16-14(19-13)20-9-2-4-12(10-20)11-22-15-17-6-3-7-18-15/h3,5-8,12H,2,4,9-11H2,1H3

• InChIKey:
• UYGPGLBCUIWPAU-UHFFFAOYSA-N

• 4-Methoxy-2-[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]pyrimidine is a useful research compound. Its molecular formula is C15H19N5O2 and its molecular weight is 301.35. The purity is usually 95%.

2-bromo-4-methyl-4H-thieno[3,2-b]pyrrole[3,2-d]pyridazinone

In Stock

• CAS RN:
• 1221186-56-6

• Formula:
• C9H6BrN3OS

• InChI:
• InChI=1S/C9H6BrN3OS/c1-13-5-2-6(10)15-8(5)4-3-11-12-9(14)7(4)13/h2-3H,1H3,(H,12,14)

• InChIKey:
• LURUPZWERKCJOR-UHFFFAOYSA-N

• 2-bromo-4-methyl-4H-thieno[3,2-b]pyrrole[3,2-d]pyridazinone is a useful research compound. Its molecular formula is C9H6BrN3OS and its molecular weight is 284.13 g/mol. The purity is usually 95%.

N-((6-Chloropyridazin-3-yl)methyl)ethanamine

Usually In Stock

• CAS RN:
• 1289386-56-6

• Formula:
• C7H10ClN3

• InChI:
• InChI=1S/C7H10ClN3/c1-2-9-5-6-3-4-7(8)11-10-6/h3-4,9H,2,5H2,1H3

• InChIKey:
• ILXGBRVYNHQFOI-UHFFFAOYSA-N

• N-((6-Chloropyridazin-3-yl)methyl)ethanamine is a useful research compound. Its molecular formula is C7H10ClN3 and its molecular weight is 171.628. The purity is usually 95%.

R-(+)-Cotinine

• CAS RN:
• 32162-64-4; 486-56-6

• Formula:
• C10H12N2O

• InChI:
• InChI=1S/C10H12N2O/c1-12-9(4-5-10(12)13)8-3-2-6-11-7-8/h2-3,6-7,9H,4-5H2,1H3/t9-/m1/s1

• InChIKey:
• UIKROCXWUNQSPJ-SECBINFHSA-N

• R-(+)-Cotinine is a natural product found in Nicotiana alata with data available.